Cas no 589-76-4 (2-chloroethyl octanoate)

• Product Name: 2-chloroethyl octanoate
• CAS No: 589-76-4
• MF: C₁₀H₁₉ClO₂
• MW: 206.709662675858
• CID: 949381
• PubChem ID: 229780
• Update Time: 2025-04-19

2-chloroethyl octanoate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl octanoate
• (2-chloroethyl)octanoate
• 2-Chloraethyloctanoat
• AC1L5I2A
• AC1Q3V9F
• AG-J-08708
• AR-1E0516
• Caprylsaeure-(2-chloraethylester)
• CTK1H1624
• NSC23733
• octanoic acid-(2-chloro-ethyl ester)
• Octanoic acid, 2-chloroethyl ester
• Octansaeure-(2-chlor-aethylester)
• 589-76-4
• 2-chloroethyloctanoate
• NSC-23733
• SCHEMBL14760960
• DTXSID30281981

• Inchi： 1S/C10H19ClO2/c1-2-3-4-5-6-7-10(12)13-9-8-11/h2-9H2,1H3
• InChI Key： XBVCXCNGNQZCES-UHFFFAOYSA-N
• SMILES： ClCCOC(CCCCCCC)=O

Computed Properties

• Exact Mass: 206.10747
• Monoisotopic Mass: 206.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 267.7°C at 760 mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.44
• PSA: 26.3